Cas no 2580208-81-5 (4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2580208-81-5
• MF: C₁₁H₁₄F₃N₃O₄
• MW: 309.24177312851
• CID: 5659829
• PubChem ID: 165890209
• Update Time: 2025-10-31

4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580208-81-5
• EN300-27725171
• 4-{[(tert-butoxy)carbonyl]amino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid
• 4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C11H14F3N3O4/c1-10(2,3)21-9(20)15-6-4-17(5-11(12,13)14)16-7(6)8(18)19/h4H,5H2,1-3H3,(H,15,20)(H,18,19)
• InChI Key： BLWFNFAXBUPJOL-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C(C(=O)O)=N1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 309.09364042g/mol
• Monoisotopic Mass: 309.09364042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2580208-81-5)

4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2580208-81-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butoxy carbonylamino group and a 2,2,2-trifluoroethyl side chain, contribute to its distinct chemical properties and biological interactions.

The tert-butoxy carbonylamino moiety is a common protective group in peptide synthesis and drug development, known for its stability under various reaction conditions while facilitating selective modifications. This feature makes 4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid a valuable intermediate in the synthesis of more complex molecules. Additionally, the 2,2,2-trifluoroethyl group introduces fluorine atoms into the structure, which can enhance metabolic stability and binding affinity in biological targets. These structural elements collectively contribute to the compound's potential as a building block in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been reported to exhibit anti-inflammatory, antiviral, anticancer, and antimicrobial properties. Among these derivatives, compounds with fluorinated aliphatic side chains have shown enhanced bioavailability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into the pyrazole core can modulate electronic properties and hydrogen bonding capabilities, leading to more effective interactions with biological targets.

Current research in medicinal chemistry has focused on optimizing small molecule scaffolds to improve therapeutic efficacy while minimizing side effects. The structural features of 4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid align well with these goals. The presence of both protective and fluorinated groups suggests that this compound could be used in the synthesis of peptidomimetics or other drug candidates targeting specific enzymes or receptors. Furthermore, the pyrazole core provides a versatile platform for further functionalization, allowing chemists to explore diverse chemical space.

One notable application of this compound is in the field of enzyme inhibition. Pyrazole derivatives have been shown to interact with various enzymes by competing with natural substrates or by inducing conformational changes that alter enzymatic activity. The tert-butoxy carbonylamino group can be selectively removed under mild acidic conditions, allowing for controlled release of active species or further derivatization. This reactivity makes 4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid a useful tool in designing enzyme inhibitors with high specificity and potency.

The fluorinated side chain also plays a critical role in enhancing the pharmacological properties of this compound. Fluorine atoms are known to increase metabolic stability by resisting hydrolysis and oxidation. Additionally, fluorine can influence electronic distributions within the molecule, leading to improved binding affinities at biological targets. These effects are particularly relevant in drug development, where small changes in molecular structure can significantly impact therapeutic outcomes.

Recent studies have demonstrated the potential of fluorinated pyrazoles as kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammation. By targeting kinases with high selectivity and potency, researchers aim to develop treatments that modulate these pathways effectively. The structural motifs present in 4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid make it a promising candidate for such applications.

Another area of interest is the use of this compound in antiviral drug development. Viruses rely on host cellular machinery for replication and survival, making them susceptible to interference by small molecules targeting viral enzymes or proteins. Pyrazole derivatives have been explored as inhibitors of viral proteases and polymerases due to their ability to mimic natural substrates or disrupt enzymatic activity. The combination of protective groups and fluorinated side chains enhances the versatility of this compound for antiviral applications.

The synthesis of 4-{(tert-butoxy)carbonylamino}-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrazole core followed by functionalization with protective groups and fluorinated side chains. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules.

In conclusion,4-{(tert-butoxy)carbonylamino}-1-(2,2-dimethoxyethyl)-1H-pyrazole-3-carboxylic acid (CAS No 2580208-81-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its utility as an intermediate in drug synthesis combined with its enhanced bioavailability makes it a valuable asset for researchers developing novel treatments for various diseases.